Cas no 31457-55-3 (2-Bromo-N,N-diethylbutanamide)

• Product Name: 2-Bromo-N,N-diethylbutanamide
• CAS No: 31457-55-3
• MF: C₈H₁₆BrNO
• MW: 222.122741699219
• MDL: MFCD03001133
• CID: 3936773
• PubChem ID: 11096175
• Update Time: 2025-04-23

2-Bromo-N,N-diethylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-bromo-N,N-diethyl-
• 2-bromo-N,N-diethylbutanamide
• ALBB-007099
• LS-02574
• STK504294
• H24395
• 31457-55-3
• AKOS000266191
• 2-Bromo-N,N-diethylbutanamide, AldrichCPR
• SCHEMBL8475923
• MFCD03001133
• AKOS016345490
• CS-0333104
• 2-Bromo-N,N-diethylbutanamide

• MDL： MFCD03001133
• Inchi： 1S/C8H16BrNO/c1-4-7(9)8(11)10(5-2)6-3/h7H,4-6H2,1-3H3
• InChI Key： HCCISENHKZNNDZ-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)C(Br)CC

Computed Properties

• Exact Mass: 221.04153Da
• Monoisotopic Mass: 221.04153Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 2-Bromo-N,N-diethylbutanamide

Comprehensive Guide to Butanamide, 2-bromo-N,N-diethyl- (CAS No. 31457-55-3): Properties, Applications, and Market Insights

Butanamide, 2-bromo-N,N-diethyl- (CAS No. 31457-55-3) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This brominated amide derivative is characterized by its unique molecular structure, featuring a 2-bromo substitution on the butanamide backbone and N,N-diethyl functional groups. Its chemical formula is C₈H₁₆BrNO, with a molecular weight of 222.12 g/mol. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in organic solvents like ethanol, acetone, and dichloromethane.

The synthesis of 2-bromo-N,N-diethylbutanamide involves multi-step organic reactions, often starting from butyric acid derivatives. Researchers frequently employ bromination techniques to introduce the bromine atom at the second carbon position, followed by amidation with diethylamine. This compound's stability under standard laboratory conditions makes it valuable for various synthetic applications. Recent studies highlight its role as a key intermediate in developing novel pharmaceutical candidates, particularly in central nervous system (CNS) drug discovery programs.

In pharmaceutical applications, Butanamide, 2-bromo-N,N-diethyl- serves as a crucial building block for neuroactive compounds. Its structural features allow for the development of molecules with potential anxiolytic or anticonvulsant properties. The diethylamide moiety enhances lipid solubility, potentially improving blood-brain barrier penetration – a hot topic in current neuropharmacology research. Pharmaceutical companies are increasingly exploring this compound's derivatives to address neurological disorders, aligning with growing global interest in mental health therapeutics.

The agrochemical industry utilizes CAS 31457-55-3 in developing novel crop protection agents. Its brominated structure contributes to the synthesis of compounds with herbicidal or fungicidal activity. Recent trends in sustainable agriculture have spurred research into more targeted, environmentally friendly pesticides, where this intermediate plays a role. The compound's ability to modify plant growth regulators makes it particularly interesting for modern precision farming applications – a rapidly growing sector responding to climate change challenges.

From a commercial perspective, the global market for 2-bromo-N,N-diethylbutanamide has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Major chemical suppliers typically offer this compound in laboratory-scale quantities (100mg to 25kg), with purity grades ranging from 95% to 99%. Pricing varies significantly based on quantity and purity, with current market rates between $50-$200 per gram for high-purity samples. The compound's supply chain remains robust, with production concentrated in specialized fine chemical facilities in North America, Europe, and Asia.

Analytical characterization of Butanamide, 2-bromo-N,N-diethyl- typically involves GC-MS, HPLC, and NMR techniques. The compound shows characteristic proton NMR signals at δ 1.0-1.2 ppm (triplet, CH₃ of diethyl), 1.8-2.1 ppm (multiplet, CH₂CH₂Br), and 3.3-3.5 ppm (quartet, NCH₂). These spectral features are crucial for quality control in commercial samples. Researchers should note that while the compound is stable under normal conditions, proper storage in amber glass containers at 2-8°C is recommended for long-term preservation.

Recent scientific literature highlights innovative applications of 31457-55-3 in material science. Some studies explore its use as a monomer or crosslinking agent in specialty polymer synthesis, particularly for creating bromine-containing materials with flame-retardant properties. This aligns with current industry demands for safer, more effective flame retardants in electronics and construction materials. The compound's potential in this area represents an exciting expansion beyond its traditional pharmaceutical uses.

Environmental and safety considerations for 2-bromo-N,N-diethylbutanamide follow standard laboratory chemical protocols. While not classified as highly hazardous, appropriate personal protective equipment (gloves, goggles) should be used when handling. The compound should be processed in well-ventilated areas due to potential mild vapor pressure. Disposal should comply with local regulations for brominated organic compounds. These precautions reflect growing industry emphasis on green chemistry principles and workplace safety standards.

Future research directions for Butanamide, 2-bromo-N,N-diethyl- may explore its potential in catalysis and asymmetric synthesis. The bromine atom's reactivity offers opportunities for creating chiral centers in complex molecule construction – a crucial aspect in modern drug development. Additionally, its application in bioactive compound discovery continues to grow, particularly in antimicrobial and anticancer research areas that dominate current medicinal chemistry priorities.

For researchers sourcing CAS 31457-55-3, verification of supplier credentials and batch-specific analytical data is essential. Reputable suppliers provide comprehensive certificates of analysis including purity, water content, and residual solvent information. The compound's shelf life typically exceeds 24 months when stored properly, though periodic requalification is recommended for long-term projects. These quality assurance measures have become increasingly important in chemical procurement, reflecting industry-wide moves toward greater supply chain transparency.